Cas no 63068-74-6 (5-Butylthiophene-2-carboxylic acid)

• Product Name: 5-Butylthiophene-2-carboxylic acid
• CAS No: 63068-74-6
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• MDL: MFCD20639640
• CID: 2153280
• PubChem ID: 12326223
• Update Time: 2025-04-21

5-Butylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Butyl-2-thiophenecarboxylic acid
• 5-Butylthiophene-2-carboxylic acid
• 5-Butylthiophene-2-carboxylicacid
• 5-n-Butyl-thiophene-2-carboxylic acid
• ZIPCXUIHYUTKFR-UHFFFAOYSA-N
• DB-340831
• MFCD20639640
• 63068-74-6
• E91999
• AKOS022641765
• CS-0196022
• SCHEMBL261238
• 875-639-9

• MDL： MFCD20639640
• Inchi： 1S/C9H12O2S/c1-2-3-4-7-5-6-8(12-7)9(10)11/h5-6H,2-4H2,1H3,(H,10,11)
• InChI Key： ZIPCXUIHYUTKFR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1CCCC

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• XLogP3: 3.2